molecular formula C11H10F3NO B8798402 3,3-Dimethyl-5-(trifluoromethyl)indolin-2-one

3,3-Dimethyl-5-(trifluoromethyl)indolin-2-one

Cat. No.: B8798402
M. Wt: 229.20 g/mol
InChI Key: HSYATHDRDQTCSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dimethyl-5-(trifluoromethyl)indolin-2-one is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10F3NO

Molecular Weight

229.20 g/mol

IUPAC Name

3,3-dimethyl-5-(trifluoromethyl)-1H-indol-2-one

InChI

InChI=1S/C11H10F3NO/c1-10(2)7-5-6(11(12,13)14)3-4-8(7)15-9(10)16/h3-5H,1-2H3,(H,15,16)

InChI Key

HSYATHDRDQTCSO-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(C=CC(=C2)C(F)(F)F)NC1=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

464 mg of 1-acetyl-3,3-dimethyl-5-trifluoromethyl-1,3-dihydroindol-2-one were dissolved in 4 ml of ethanol, and 1 ml of 1N sodium hydroxide solution was added. The reaction mixture was then stirred at room temperature for one hour. The reaction solution was extracted with 80 ml of methyl tert-butyl ether. The organic phase was washed with 30 ml of water and with 30 ml of saturated NaCl solution, dried over MgSO4 and concentrated under reduced pressure. This gave 354 mg of 3,3-dimethyl-5-trifluoromethyl-1,3-dihydroindol-2-one as a colorless solid.
Name
1-acetyl-3,3-dimethyl-5-trifluoromethyl-1,3-dihydroindol-2-one
Quantity
464 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two

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